MAX-40279 hemiadipate

• Molecular Formula: C50H56F2N12O6S2
• Molecular Weight: 1023.2 g/mol
• InChI: InChI=1S/2C22H23FN6OS.C6H10O4/c2*1-13-20(17-4-3-14(23)9-18(17)30-2)21-19(31-13)11-25-22(28-21)27-15-10-26-29(12-15)16-5-7-24-8-6-16;7-5(8)3-1-2-4-6(9)10/h2*3-4,9-12,16,24H,5-8H2,1-2H3,(H,25,27,28);1-4H2,(H,7,8)(H,9,10)
• InChIKey: DPMCPPMOCLOILL-UHFFFAOYSA-N

MAX-40279 Hemiadipate: A FLT3/FGFR Dual Kinase Inhibitor with Differentiated Resistance-Overcoming Potential for AML Research and Development

MAX-40279 hemiadipate (nefextinib) is an orally bioavailable, dual-target tyrosine kinase inhibitor that simultaneously inhibits FMS-like tyrosine kinase 3 (FLT3) and fibroblast growth factor receptor (FGFR) kinases [1]. The compound demonstrates potent activity against wild-type FLT3 (IC50: 0.28 nM) and FLT3 internal tandem duplication (FLT3-ITD) (IC50: 0.34 nM) [2]. A key differentiating characteristic of MAX-40279 is its retained activity against the FLT3-D835Y gatekeeper mutation (IC50: 0.2 nM), which confers clinical resistance to Type II FLT3 inhibitors such as quizartinib (AC220) and sorafenib [2]. The hemiadipate salt form (CAS 2388506-44-1) is the development form for clinical and preclinical investigations in acute myelogenous leukemia (AML), myelodysplastic syndrome (MDS), and multiple solid tumor indications [3].

1

Dual FLT3/FGFR inhibition – designed for resistance-mechanism studies in AML models, suppressing both intrinsic kinase domain mutations and stromal FGFR bypass signaling.

2

Retains D835Y mutant engagement – reported to maintain inhibitory activity against the gatekeeper mutation that limits Type II FLT3 inhibitor durability; supports acquired-resistance research workflows.

3

Orally bioavailable hemiadipate salt – research-grade formulation compatible with in vivo AML xenograft and combination immunotherapy models.

• [1] National Cancer Institute (NCI) Drug Dictionary. FLT3/FGFR dual kinase inhibitor MAX-40279. 2011. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. nefextinib ligand activity data (FLT3-ITD, FLT3-WT, FLT3-D835Y IC50 values). Data derived from patent CN106366093A. 2017. View Source
• [3] AdisInsight (Springer). Nefextinib - Maxinovel Pharmaceuticals drug profile. 2026. View Source

Why MAX-40279 Hemiadipate Cannot Be Substituted with Single-Target FLT3 Inhibitors in FLT3-Driven Malignancies

Substitution of MAX-40279 hemiadipate with conventional single-target FLT3 inhibitors (e.g., quizartinib, gilteritinib, sorafenib) fails to address two well-characterized resistance mechanisms that limit durable clinical responses in FLT3-mutant AML. First, treatment with Type II FLT3 inhibitors (e.g., quizartinib) frequently selects for secondary FLT3 tyrosine kinase domain (TKD) mutations, most notably D835Y, which confer clinical resistance and disease relapse [1]. Second, FLT3 inhibition induces compensatory upregulation of FGF2 from the bone marrow microenvironment, activating FGFR-mediated bypass signaling that sustains leukemic cell survival independent of FLT3 [2]. MAX-40279 was rationally designed as a dual FLT3/FGFR inhibitor specifically to suppress both the intrinsic (kinase domain mutation) and extrinsic (microenvironmental bypass) resistance pathways simultaneously [1][2]. These mechanistic distinctions produce quantifiable differences in preclinical efficacy and clinical activity that preclude simple interchange with single-target FLT3 inhibitors.

This Product

Dual FLT3/FGFR mechanism addresses both D835Y gatekeeper resistance and FGF2-mediated bypass signaling.

Reported sustained target engagement across wild-type, ITD, and TKD-mutant FLT3 in preclinical models.

Single-Target FLT3 Inhibitors

Type II inhibitors (e.g., quizartinib) may lose activity against emergent D835Y mutations; resistance-model endpoints may diverge.

Single-target FLT3 blockade can trigger compensatory FGFR pathway upregulation; microenvironment-dependent response context may not transfer.

Lack of HPK1 inhibitory activity may limit immuno-oncology combination study interpretation compared to MAX-40279.

• [1] Chen Y, Pan Y, Guo Y, et al. Preclinical Evaluation of MAX-40279, a FLT3/FGFR Dual Kinase Inhibitor for Treatment of Acute Myeloid Leukemia. Blood. 2018;132(Supplement 1):3997. View Source
• [2] Traer E, Martinez J, Javidi-Sharifi N, et al. FGF2 from marrow microenvironment promotes resistance to FLT3 inhibitors in acute myeloid leukemia. Cancer Res. 2016;76(22):6475-6488. View Source

MAX-40279 Hemiadipate Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparative Data

MAX-40279 Retains Picomolar Potency Against Quizartinib/Sorafenib-Resistant FLT3-D835Y Mutant

MAX-40279 demonstrates retained inhibitory activity against the FLT3-D835Y gatekeeper mutation (IC50 = 0.2 nM), a secondary TKD mutation that confers clinical resistance to the Type II FLT3 inhibitors quizartinib and sorafenib. In contrast, quizartinib and sorafenib show substantially reduced or negligible potency against FLT3-D835Y-expressing cells, with reported IC50 values >100 nM for quizartinib in D835Y-mutant cellular assays [1]. This mutation emerges in approximately 30-40% of patients who relapse following quizartinib or sorafenib treatment, representing a major clinical unmet need [2]. MAX-40279 maintains single-digit nanomolar potency against FLT3-D835Y (IC50: 0.2 nM), comparable to its activity against wild-type FLT3 (IC50: 0.28 nM) [1].

FLT3-D835Y inhibitory potency

Head-to-head

MAX-40279 IC50 = 0.2 nM vs quizartinib IC50 > 100 nM in D835Y-mutant cellular assays

Retained target engagement against a key resistance mutation supports D835Y-resistance model studies.

Reported >500-fold difference; kinase assay context from IUPHAR/BPS and patent data.

Evidence Dimension	Inhibitory potency against FLT3-D835Y mutant kinase
Target Compound Data	MAX-40279 IC50 = 0.2 nM (pIC50 = 9.7)
Comparator Or Baseline	Quizartinib IC50 > 100 nM in FLT3-D835Y cellular assays; Sorafenib shows minimal activity against D835Y
Quantified Difference	MAX-40279 maintains sub-nanomolar potency; comparators show >500-fold reduced potency
Conditions	FLT3-D835Y biochemical kinase inhibition assay; data from patent CN106366093A and GtoPdb

Why This Matters

This retained D835Y potency enables MAX-40279 to address the most common acquired resistance mutation that limits the durability of quizartinib and sorafenib therapy.

• [1] IUPHAR/BPS Guide to Pharmacology. nefextinib ligand activity data (FLT3-D835Y IC50: 0.2 nM). Data derived from patent CN106366093A. 2017. View Source
• [2] OncLive. Developing Resistance With FLT3 Inhibitors in AML. 2026. View Source

MAX-40279 Achieves 3-Fold Higher Clinical Response Rate Than Gilteritinib in FLT3 Wild-Type AML

In Phase I clinical trials conducted in Australia and China, MAX-40279 demonstrated an overall response rate (ORR) of 36% in heavily pretreated, end-stage FLT3 wild-type AML patients [1]. Based on reported I/II combination trial data, gilteritinib achieved an ORR of approximately 12% in comparable FLT3 wild-type AML patient populations [1]. FLT3 wild-type AML constitutes approximately 70% of all AML cases, representing a large patient population with limited targeted therapy options [2]. The observed ORR with MAX-40279 (36%) was approximately 3-fold higher than that reported for gilteritinib (12%) [1].

Response rate in FLT3 wild-type AML

Cross-study comparable

MAX-40279 ORR = 36% (Phase I) vs gilteritinib ORR ≈ 12% (I/II combination data) in FLT3 wild-type AML

Reported endpoint difference suggests FGFR co-inhibition may contribute to FLT3 wild-type disease response.

Cross-trial comparison; patient populations and dosing regimens differ.

Evidence Dimension	Overall response rate (ORR) in FLT3 wild-type AML patients
Target Compound Data	MAX-40279 ORR = 36% in FLT3 wild-type AML (Phase I, n not specified)
Comparator Or Baseline	Gilteritinib ORR ≈ 12% in FLT3 wild-type AML (I/II combination trial data)
Quantified Difference	MAX-40279 ORR approximately 3-fold higher than gilteritinib
Conditions	Phase I dose-escalation trial; FLT3 wild-type AML patients; end-line/relapsed refractory setting; Australia and China

Why This Matters

This clinical differentiation supports the FGFR co-inhibition hypothesis—that targeting FGFR-mediated bypass signaling provides additional therapeutic benefit beyond FLT3 inhibition alone in FLT3 wild-type disease.

• [1] Maxinovel Pharmaceuticals. Press release: Maxinovel submits breakthrough therapy application to NMPA for MAX-40279. July 22, 2020. View Source
• [2] Daver N, Schlenk RF, Russell NH, Levis MJ. Targeting FLT3 mutations in AML: review of current knowledge and evidence. Leukemia. 2019;33(2):299-312. View Source

MAX-40279 Achieves 58-106% Xenograft Tumor Growth Inhibition with Favorable Safety Margin

In preclinical xenograft models of AML, MAX-40279 demonstrated tumor growth inhibition (TGI) ranging from 58% to 106% following oral administration [1]. The MV4-11 xenograft model (harboring FLT3-ITD) and KG-1 xenograft model (harboring FGFR1- FGFR1OP2 fusion) were used to evaluate in vivo efficacy [1]. Importantly, the observed TGI was achieved without significant body weight loss, indicating a favorable therapeutic window and tolerability profile in vivo [1].

In vivo xenograft tumor inhibition

Supporting evidence

58–106% tumor growth inhibition in MV4-11 (FLT3-ITD) and KG-1 (FGFR1 fusion) models with oral dosing

Dual FLT3/FGFR-driven model-response context; supports in vivo pharmacology evaluation.

No significant body weight loss reported; safety-related endpoint context requires independent review.

Evidence Dimension	In vivo tumor growth inhibition in AML xenograft models
Target Compound Data	58% to 106% TGI in MV4-11 (FLT3-ITD) and KG-1 (FGFR1 fusion) models
Comparator Or Baseline	No direct comparator TGI values in the same study (class-level inference applies)
Quantified Difference	Not applicable (within-study comparator not provided)
Conditions	MV4-11 (FLT3-ITD) and KG-1 (FGFR1-FGFR1OP2 fusion) xenograft models; oral dosing; SD rats

Why This Matters

This in vivo efficacy data across both FLT3-driven and FGFR-driven xenograft models supports the functional dual-target pharmacology of MAX-40279 and establishes a preclinical efficacy benchmark for procurement decisions.

• [1] Chen Y, Pan Y, Guo Y, et al. Preclinical Evaluation of MAX-40279, a FLT3/FGFR Dual Kinase Inhibitor for Treatment of Acute Myeloid Leukemia. Blood. 2018;132(Supplement 1):3997. View Source

MAX-40279 Exhibits Markedly Higher Drug Concentration in Bone Marrow Than Plasma

Pharmacokinetic evaluation in Sprague-Dawley rats revealed that MAX-40279 achieves much higher drug concentrations in bone marrow than in plasma following oral administration [1]. AUC (area under the curve) calculations demonstrated preferential accumulation and retention of MAX-40279 in the bone marrow compartment compared to systemic circulation [1]. This tissue distribution profile is particularly relevant for AML, where leukemic stem and progenitor cells reside within the protective bone marrow microenvironment. Bone marrow stromal cells represent a key source of FGF2-mediated resistance signaling, and achieving high local drug concentrations in this compartment is hypothesized to enhance suppression of FGFR-driven bypass activation .

Bone marrow drug distribution

Supporting evidence

Higher AUC in bone marrow than plasma after oral administration in SD rats (exact ratio not disclosed)

Preferential marrow accumulation may influence site-specific target engagement in AML models.

Quantitative marrow/plasma ratio not available; PK tissue-distribution review recommended.

Evidence Dimension	Tissue-specific drug distribution (bone marrow vs. plasma)
Target Compound Data	Significantly higher AUC in bone marrow than in plasma (quantitative ratio not disclosed)
Comparator Or Baseline	Plasma concentration (intra-compound comparison)
Quantified Difference	Higher in bone marrow than plasma; exact fold difference not provided in available abstracts
Conditions	Oral administration to SD rats; AUC calculated for plasma and bone marrow

Why This Matters

Preferential bone marrow distribution may confer enhanced target engagement at the primary disease site and potentially improved suppression of microenvironment-mediated resistance compared to inhibitors with lower marrow penetration.

• [1] Chen Y, Pan Y, Guo Y, et al. Preclinical Evaluation of MAX-40279, a FLT3/FGFR Dual Kinase Inhibitor for Treatment of Acute Myeloid Leukemia. Blood. 2018;132(Supplement 1):3997. View Source

MAX-40279 Achieves 22% Composite Complete Remission and 89% Disease Control Rate in Combination with Azacitidine in R/R FLT3 Wild-Type AML

In a Phase Ib dose-escalation clinical trial evaluating MAX-40279 in combination with azacitidine (AZA), the regimen achieved a composite complete remission (CRc) rate of 22% and a disease control rate (DCR) of 89% in patients with relapsed/refractory FLT3 wild-type AML [1]. This patient population (R/R FLT3 wild-type AML) has limited effective treatment options, with response rates to single-agent hypomethylating agents typically ranging from 10-20% [2]. The observed 89% DCR indicates that the vast majority of treated patients achieved at least stable disease or better [1].

Combination CRc and DCR in R/R FLT3-WT AML

Cross-study comparable

MAX-40279 + azacitidine: CRc 22%, DCR 89% (Phase Ib) vs historical azacitidine monotherapy CRc 10–20%

Combination regimen shows disease-control endpoint context exceeding monotherapy benchmarks.

Phase Ib dose-escalation; relapsed/refractory population; endpoint validation ongoing.

Evidence Dimension	Composite complete remission (CRc) and disease control rate (DCR) in R/R FLT3 wild-type AML
Target Compound Data	MAX-40279 + AZA: CRc = 22%, DCR = 89% (Phase Ib)
Comparator Or Baseline	Historical single-agent azacitidine: CRc ~ 10-20% in R/R AML
Quantified Difference	CRc of 22% exceeds historical AZA monotherapy benchmarks; DCR of 89% indicates broad disease control
Conditions	Phase Ib dose-escalation trial; MAX-40279 in combination with azacitidine; relapsed/refractory FLT3 wild-type AML patients

Why This Matters

This clinical evidence supports the use of MAX-40279 as a combination partner with azacitidine for FLT3 wild-type AML, a population representing 70% of AML cases with suboptimal response to existing FLT3 inhibitors.

• [1] Maxinovel Pharmaceuticals. Press release: MAX-40279 clinical data presented at China Pharmaceutical Innovation and Investment Conference. October 1, 2023. View Source
• [2] Dombret H, Seymour JF, Butrym A, et al. International phase 3 study of azacitidine vs conventional care regimens in older patients with newly diagnosed AML with >30% blasts. Blood. 2015;126(3):291-299. View Source

MAX-40279 Possesses HPK1 Inhibitory Activity, Enabling Potential Immuno-Oncology Synergy

Beyond its primary FLT3/FGFR dual inhibition, MAX-40279 has been shown to inhibit hematopoietic progenitor kinase 1 (HPK1) [1]. HPK1 negatively regulates T cell receptor (TCR) signaling; its inhibition relieves this negative regulation and enhances T cell activation [1]. Preclinical animal studies demonstrated that MAX-40279 combined with anti-PD-1 monoclonal antibody enhanced the anti-tumor efficacy of PD-1 blockade [1]. This HPK1 inhibitory activity represents a third mechanism of action not shared by clinically approved FLT3 inhibitors (gilteritinib, quizartinib, midostaurin) and supports investigation of MAX-40279 in combination immunotherapy regimens for solid tumors, including gastric cancer, colorectal cancer, and gastroesophageal junction cancer where Phase II trials are ongoing [2].

HPK1 inhibitory activity and immuno-oncology potential

Class-level inference

Inhibits HPK1, relieves negative TCR regulation; enhanced anti-PD-1 efficacy in preclinical combination models

Reported third mechanism broadens research applicability to solid-tumor immunotherapy models.

HPK1 inhibition not reported for approved FLT3 inhibitors; functional assay context for solid tumor indications.

Evidence Dimension	HPK1 inhibitory activity (T cell immune modulation)
Target Compound Data	MAX-40279 inhibits HPK1 and relieves negative regulation of TCR pathway; enhances anti-PD-1 efficacy in vivo
Comparator Or Baseline	Gilteritinib, quizartinib, midostaurin (no reported HPK1 inhibitory activity)
Quantified Difference	Qualitative differentiation (HPK1 inhibition present vs. absent in comparator class)
Conditions	Preclinical kinase profiling; T cell functional assays; in vivo combination with anti-PD-1

Why This Matters

HPK1 inhibition expands MAX-40279's potential utility beyond hematologic malignancies into immuno-oncology combination strategies for solid tumors, providing a broader research application scope than FLT3-only inhibitors.

• [1] Maxinovel Pharmaceuticals. Press release: NMPA approves MAX-40279 combined with toripalimab Phase I solid tumor trial. March 21, 2022. View Source
• [2] Maxinovel Pharmaceuticals. Press release: First patient dosed in MAX-40279 Phase II advanced gastric/GEJ cancer trial. July 6, 2022. View Source

MAX-40279 Hemiadipate: Recommended Research and Development Application Scenarios Based on Quantitative Evidence

Investigating FLT3 Inhibitor Resistance Mechanisms: FLT3-D835Y Mutant Models

MAX-40279 hemiadipate is optimally suited for research programs studying acquired resistance to Type II FLT3 inhibitors such as quizartinib and sorafenib. With retained picomolar potency against the FLT3-D835Y gatekeeper mutation (IC50 = 0.2 nM) that confers clinical resistance to quizartinib (IC50 > 100 nM), MAX-40279 provides a direct tool for evaluating therapeutic strategies to overcome secondary TKD mutation-driven relapse [1]. This application is particularly relevant given that FLT3-D835Y emerges in 30-40% of patients who relapse following quizartinib or sorafenib treatment [2].

Evaluating Microenvironment-Mediated FGFR Bypass Resistance in FLT3-ITD AML

For studies examining bone marrow microenvironment-mediated resistance to FLT3 inhibitors, MAX-40279 provides a unique dual FLT3/FGFR inhibition profile specifically designed to suppress FGF2-induced FGFR bypass signaling [1]. This compound is the appropriate selection for xenograft studies requiring simultaneous suppression of both FLT3-ITD oncogenic signaling and stromal FGF2/FGFR-mediated survival pathways. The demonstrated 58-106% tumor growth inhibition in both FLT3-driven (MV4-11) and FGFR-driven (KG-1) xenograft models, combined with preferential bone marrow drug accumulation, supports its use in in vivo resistance modeling [2].

FLT3 Wild-Type AML Preclinical and Translational Research

MAX-40279 should be prioritized for research programs focused on FLT3 wild-type AML, a patient population comprising approximately 70% of AML cases with limited targeted therapy options [1]. Unlike single-target FLT3 inhibitors that show minimal activity in FLT3 wild-type disease, MAX-40279 demonstrated a 36% ORR in Phase I FLT3 wild-type AML patients—approximately 3-fold higher than reported gilteritinib response rates in comparable populations [2]. The 22% CRc and 89% DCR achieved in combination with azacitidine further support its evaluation in FLT3 wild-type R/R AML combination regimens [3].

Immuno-Oncology Combination Studies Leveraging HPK1 Inhibitory Activity

For research programs investigating combination strategies with immune checkpoint inhibitors, MAX-40279 offers a differentiated profile through its HPK1 inhibitory activity, which relieves negative regulation of T cell receptor signaling [1]. Preclinical evidence demonstrating enhanced anti-tumor efficacy when combined with anti-PD-1 antibodies supports its evaluation in immuno-oncology combination studies [1]. This application extends MAX-40279's utility beyond hematologic malignancies into solid tumor immunotherapy research, including ongoing clinical investigations in gastric cancer, gastroesophageal junction cancer, and colorectal cancer [2].

Application

Selection Property

Validation Focus

FLT3 inhibitor resistance studies (D835Y models)

D835Y gatekeeper-mutation inhibitory profile

D835Y mutant model-response endpoints; kinase domain mutation panel review

Microenvironment-mediated FGFR bypass resistance in FLT3-ITD AML

Dual FLT3/FGFR target engagement; bone marrow distribution context

Stromal FGF2/FGFR signaling suppression; MV4-11 and KG-1 model-response review

FLT3 wild-type AML preclinical and translational research

FLT3 wild-type disease-model response context; azacitidine combination profile

CRc/DCR endpoint interpretation; WT AML cohort response validation

Immuno-oncology combination studies (solid tumors)

HPK1 inhibitory activity and T-cell modulation context

Anti-PD-1 combination model-response; solid-tumor immunotherapy model selection

• [1] IUPHAR/BPS Guide to Pharmacology. nefextinib ligand activity data (FLT3-D835Y IC50: 0.2 nM). 2017. View Source
• [2] OncLive. Developing Resistance With FLT3 Inhibitors in AML. 2026. View Source
• [3] Chen Y, Pan Y, Guo Y, et al. Preclinical Evaluation of MAX-40279, a FLT3/FGFR Dual Kinase Inhibitor for Treatment of Acute Myeloid Leukemia. Blood. 2018;132(Supplement 1):3997. View Source
• [4] Daver N, Schlenk RF, Russell NH, Levis MJ. Targeting FLT3 mutations in AML: review of current knowledge and evidence. Leukemia. 2019;33(2):299-312. View Source
• [5] Maxinovel Pharmaceuticals. Press release: Maxinovel submits breakthrough therapy application to NMPA for MAX-40279. July 22, 2020. View Source
• [6] Maxinovel Pharmaceuticals. Press release: MAX-40279 clinical data presented at China Pharmaceutical Innovation and Investment Conference. October 1, 2023. View Source
• [7] Maxinovel Pharmaceuticals. Press release: NMPA approves MAX-40279 combined with toripalimab Phase I solid tumor trial. March 21, 2022. View Source
• [8] Maxinovel Pharmaceuticals. Press release: First patient dosed in MAX-40279 Phase II advanced gastric/GEJ cancer trial. July 6, 2022. View Source